Cas no 187726-54-1 (Butanal,2-ethyl-4,4,4-trifluoro-3-oxo-)

• Product Name: Butanal,2-ethyl-4,4,4-trifluoro-3-oxo-
• CAS No: 187726-54-1
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• CID: 115103
• Update Time: 2024-01-24

Butanal,2-ethyl-4,4,4-trifluoro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanal,2-ethyl-4,4,4-trifluoro-3-oxo-
• Butanal, 2-ethyl-4,4,4-trifluoro-3-oxo-

• Inchi： 1S/C6H7F3O2/c1-2-4(3-10)5(11)6(7,8)9/h3-4H,2H2,1H3
• InChI Key： QCMXZYDZGHIEEN-UHFFFAOYSA-N
• SMILES： C(=O)C(CC)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 168.03981

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 133.6±40.0 °C(Predicted)
• PSA: 34.14
• pka: 6.95±0.10(Predicted)